Cas no 221295-04-1 (5-Bromopyrazine-2-carbonitrile)

• Product Name: 5-Bromopyrazine-2-carbonitrile
• CAS No: 221295-04-1
• MF: C₅H₂BrN₃
• MW: 183.993479251862
• MDL: MFCD09909652
• CID: 239090
• PubChem ID: 37818722
• Update Time: 2025-04-19

5-Bromopyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyanopyrazine
• 2-Pyrazinecarbonitrile,5-bromo-
• 5-bromo-2-Pyrazinecarbonitrile
• 5-bromopyrazine-2-carbonitrile
• C5H2BrN3
• 5-cyano-2-bromopyrazine
• 5-bromo-pyrazine-2-carbonitrile
• ZPBNABIKZKTQQH-UHFFFAOYSA-N
• 2-Pyrazinecarbonitrile, 5-bromo-
• BCP23300
• CB0150
• RP03334
• PB17693
• EN000816
• SY030677
• AM20070329
• A4755
• AKOS005146117
• DTXSID90653322
• MFCD09909652
• 221295-04-1
• SCHEMBL617986
• CS-W018566
• FT-0647010
• BISIMIDAZO2,1-A:2,1-AANTHRA2,1,9-DEF:6,5,10-DEFDIISOQUINOLINE-DIONE
• FS-2735
• Q-103318
• DB-000546
• 5-Bromopyrazine-2-carbonitrile

• MDL： MFCD09909652
• Inchi： 1S/C5H2BrN3/c6-5-3-8-4(1-7)2-9-5/h2-3H
• InChI Key： ZPBNABIKZKTQQH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C=N1

Computed Properties

• Exact Mass: 182.94300
• Monoisotopic Mass: 182.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.6

Experimental Properties

• Density: 1.86
• Boiling Point: 264.7 °C at 760 mmHg
• Flash Point: 113.9 °C
• Refractive Index: 1.618
• PSA: 49.57000
• LogP: 1.11078

5-Bromopyrazine-2-carbonitrile Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C